![molecular formula C11H9F3N2O B4370779 3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine](/img/structure/B4370779.png)
3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine
Overview
Description
3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to possess various biological activities, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating certain signaling pathways in the body. For example, it has been reported to inhibit the activity of PDE4, which leads to an increase in the levels of cyclic adenosine monophosphate (cAMP), a signaling molecule that regulates various physiological processes.
Biochemical and physiological effects:
This compound has been found to possess various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, anticonvulsant, anxiolytic, and antidepressant activities. This compound has also been found to modulate certain signaling pathways in the body, leading to the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine in lab experiments is its potent inhibitory activity against PDE4. This makes it a useful tool for studying the role of PDE4 in various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine. One area of interest is the development of this compound as a potential drug candidate for the treatment of neurological disorders, such as epilepsy, anxiety, and depression. Another area of interest is the study of the mechanism of action of this compound, which could lead to the discovery of new signaling pathways and potential drug targets. Additionally, there is potential for the development of new synthesis methods for this compound, which could lead to better yields and more efficient production.
Scientific Research Applications
3-cyclopropyl-6-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been found to possess various biological activities, making it a promising candidate for drug development. It has been reported to exhibit potent inhibitory activity against certain enzymes, including phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses. This compound has also been found to possess anticonvulsant, anxiolytic, and antidepressant activities, making it a potential candidate for the treatment of neurological disorders.
Properties
IUPAC Name |
3-cyclopropyl-6-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2O/c1-5-4-7(11(12,13)14)8-9(6-2-3-6)16-17-10(8)15-5/h4,6H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXEVKBWKBSWOJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=NOC2=N1)C3CC3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.